Cas no 1251004-30-4 (Octahydropyrazino2,3-dazepine-1,7-dicarboxylic acid 7-benzylester 1-tert-butyl ester)

• Product Name: Octahydropyrazino2,3-dazepine-1,7-dicarboxylic acid 7-benzylester 1-tert-butyl ester
• CAS No: 1251004-30-4
• MF: C₂₁H₃₁N₃O₄
• MW: 389.488545656204
• MDL: MFCD23103914
• CID: 2196469
• Update Time: 2025-05-23

Octahydropyrazino2,3-dazepine-1,7-dicarboxylic acid 7-benzylester 1-tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• Racemic octahydro-pyrazino[2,3-d]azepine-1,7-dicarboxylic acid 7-benzyl ester 1-tert-butyl ester
• Octahydropyrazino[2,3-d]azepine-1,7-dicarboxylic acid 7-benzylester 1-tert-butyl ester
• TRans-Octahydro-Pyrazino[2,3-D]Azepine-1,7-Dicarboxylic Acid 7-Benzylester1-Tert-Butyl Ester
• AM803097
• RaceMicOctahydro-pyrazino[2,3-d]azepine-1,7-dicarboxylicacid7-benzylester1-tert-butyl ester
• 7-benzyl 1-tert-butyl (4aS,9aS)-decahydro-1H-pyrazino[2,3-d]azepine-1,7-dicarboxylate
• 7-Benzyl 1-(tert-butyl) (4aS,9aS)-octahydro-1H-pyrazino[2,3-d]azepine-1,7(2H)-dicarboxy
• Octahydropyrazino2,3-dazepine-1,7-dicarboxylic acid 7-benzylester 1-tert-butyl ester

• MDL： MFCD23103914
• Inchi： 1S/C21H31N3O4/c1-21(2,3)28-20(26)24-14-11-22-17-9-12-23(13-10-18(17)24)19(25)27-15-16-7-5-4-6-8-16/h4-8,17-18,22H,9-15H2,1-3H3/t17-,18-/m0/s1
• InChI Key： KNPRWOAPSCCIED-ROUUACIJSA-N
• SMILES： O(C(C)(C)C)C(N1CCN[C@H]2CCN(C(=O)OCC3C=CC=CC=3)CC[C@H]12)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 542
• Topological Polar Surface Area: 71.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Octahydropyrazino2,3-dazepine-1,7-dicarboxylic acid 7-benzylester 1-tert-butyl ester

Comprehensive Overview of Octahydropyrazino[2,3-d]azepine-1,7-dicarboxylic acid 7-benzylester 1-tert-butyl ester (CAS No. 1251004-30-4)

The compound Octahydropyrazino[2,3-d]azepine-1,7-dicarboxylic acid 7-benzylester 1-tert-butyl ester (CAS No. 1251004-30-4) is a highly specialized intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. Its unique structure, featuring both benzyl and tert-butyl ester protecting groups, makes it a versatile building block for peptide mimetics and heterocyclic chemistry. Researchers and pharmaceutical companies are increasingly interested in this compound due to its potential applications in drug discovery, especially in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

In recent years, the demand for custom synthesis intermediates like 1251004-30-4 has surged, driven by advancements in high-throughput screening (HTS) and fragment-based drug design (FBDD). The compound's azepine core, combined with its dicarboxylic acid derivatives, offers a scaffold for modulating pharmacokinetic properties such as solubility and metabolic stability. This aligns with the growing focus on oral bioavailability and blood-brain barrier (BBB) penetration in modern drug development.

From a synthetic chemistry perspective, the 7-benzylester and 1-tert-butyl ester groups in Octahydropyrazino[2,3-d]azepine-1,7-dicarboxylic acid provide orthogonal protection strategies, enabling selective deprotection under mild conditions. This feature is critical for solid-phase peptide synthesis (SPPS) and combinatorial chemistry, where chemists seek efficient routes to complex molecules. The compound's stability under acidic and basic conditions further enhances its utility in multi-step reactions.

The rise of AI-driven drug discovery has also spotlighted compounds like 1251004-30-4, as machine learning models prioritize structurally diverse libraries for virtual screening. Its bicyclic framework and chiral centers make it a valuable candidate for 3D pharmacophore modeling and molecular docking studies. Additionally, the compound's relevance to neurodegenerative disease research (e.g., Alzheimer's and Parkinson's) has been explored due to its potential interaction with amyloid-beta aggregates and tau protein pathways.

Quality control and analytical characterization of CAS No. 1251004-30-4 typically involve HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and structural integrity. Suppliers often highlight its compatibility with green chemistry principles, as newer synthetic routes minimize hazardous solvents. This aligns with the pharmaceutical industry's push toward sustainable manufacturing and Environmental, Social, and Governance (ESG) compliance.

In summary, Octahydropyrazino[2,3-d]azepine-1,7-dicarboxylic acid 7-benzylester 1-tert-butyl ester represents a cutting-edge tool for medicinal chemists, bridging gaps between peptidomimetics, small-molecule therapeutics, and computational drug design. Its multifaceted applications ensure continued relevance in both academic and industrial settings.